Cas no 22433-83-6 (Phosphoric acid, 1,1-dimethylethyl diphenyl ester)

• Product name: Phosphoric acid, 1,1-dimethylethyl diphenyl ester
• CAS No: 22433-83-6
• MF: C₁₆H₁₉O₄P
• MW: 306.293425798416
• CID: 238731
• PubChem ID: 108165

Phosphoric acid, 1,1-dimethylethyl diphenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 1,1-dimethylethyl diphenyl ester
• tert-butyl diphenyl phosphate
• t-butyl phenyl phenyl phosphate
• SCHEMBL464914
• DTXSID60276047
• 22433-83-6

• Inchi： InChI=1S/C16H19O4P/c1-16(2,3)20-21(17,18-14-10-6-4-7-11-14)19-15-12-8-5-9-13-15/h4-13H,1-3H3
• InChI Key： KHLAZQIVJFSQDS-UHFFFAOYSA-N
• SMILES： CC(OP(OC1=CC=CC=C1)(=O)OC1=CC=CC=C1)(C)C

Computed Properties

• Exact Mass: 306.10217
• Monoisotopic Mass: 306.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76